Cas no 32190-82-2 (Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 2-methyl-, (1R,2S,4R)-rel-)

• Product Name: Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 2-methyl-, (1R,2S,4R)-rel-
• CAS No: 32190-82-2
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 317458
• PubChem ID: 260719
• Update Time: 2025-04-19

Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 2-methyl-, (1R,2S,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 2-methyl-, (1R,2S,4R)-rel-
• DTXSID60954050
• NSC-92376
• SCHEMBL12191694
• 32190-82-2
• NSC92376

• Inchi： 1S/C9H12O2/c1-9(8(10)11)5-6-2-3-7(9)4-6/h2-3,6-7H,4-5H2,1H3,(H,10,11)/t6?,7?,9-/m1/s1
• InChI Key： JIHFJSOMLKXSSQ-QXUHLLMWSA-N
• SMILES： OC([C@]1(C)CC2C=CC1C2)=O

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids